Cas no 15254-25-8 (2,3,6,7-Tetramethyl Anthracene)

• Product Name: 2,3,6,7-Tetramethyl Anthracene
• CAS No: 15254-25-8
• MF: C₁₈H₁₈
• MW: 234.335525035858
• CID: 120879
• PubChem ID: 2748018
• Update Time: 2025-11-01

2,3,6,7-Tetramethyl Anthracene Chemical and Physical Properties

Names and Identifiers

• Anthracene,2,3,6,7-tetramethyl-
• 2,3,6,7-Tetramethyl Anthracene
• 2,3,6,7-Tetramethyl
• 2,3,6,7-tetramethylanthracene
• FT-0674957
• AKOS004903418
• 15254-25-8
• DTXSID70372701
• JGJWRGCEYNJFQJ-UHFFFAOYSA-N
• DB-216622
• G67382

• MDL： MFCD01075021
• Inchi： 1S/C18H18/c1-11-5-15-9-17-7-13(3)14(4)8-18(17)10-16(15)6-12(11)2/h5-10H,1-4H3
• InChI Key： JGJWRGCEYNJFQJ-UHFFFAOYSA-N
• SMILES： C12C=C(C)C(C)=CC1=CC1C=C(C)C(C)=CC=1C=2

Computed Properties

• Exact Mass: 234.14100
• Monoisotopic Mass: 234.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.22660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 2,3,6,7-Tetramethyl Anthracene

Comprehensive Overview of 2,3,6,7-Tetramethyl Anthracene (CAS No. 15254-25-8): Properties, Applications, and Industry Insights

2,3,6,7-Tetramethyl Anthracene (CAS No. 15254-25-8) is a polycyclic aromatic hydrocarbon (PAH) derivative with significant relevance in advanced material science and organic electronics. This compound, characterized by its four methyl groups attached to the anthracene core, exhibits unique photophysical and electrochemical properties, making it a subject of growing interest among researchers and industry professionals. The demand for specialized organic semiconductors and luminescent materials has propelled studies on methyl-substituted anthracenes, particularly those with symmetrical substitution patterns like 2,3,6,7-Tetramethyl Anthracene.

Recent advancements in OLED technology and organic photovoltaics have highlighted the importance of tetramethylated anthracene derivatives as potential candidates for charge-transport layers or emissive materials. The compound’s rigid planar structure and enhanced solubility due to methyl groups (methylation effects on PAHs) contribute to its processability in thin-film fabrication. Studies published in journals such as Advanced Materials suggest that 15254-25-8 demonstrates improved thermal stability compared to unsubstituted anthracene, a critical factor for device longevity in optoelectronic applications.

From a synthetic chemistry perspective, 2,3,6,7-Tetramethyl Anthracene serves as a valuable intermediate for constructing larger π-conjugated systems. Its synthesis typically involves Friedel-Crafts alkylation or cross-coupling reactions, with researchers optimizing routes to achieve higher yields (>85%) while minimizing byproducts. Environmental concerns regarding PAH derivatives have led to increased scrutiny, but 15254-25-8’s low volatility and controlled handling protocols align with modern green chemistry principles in industrial applications.

The compound’s fluorescence characteristics (excitation/emission maxima of tetramethyl anthracene) around 400-450 nm make it suitable for sensor development, particularly in environmental monitoring systems. Recent patent filings indicate its incorporation into molecular probes for oxygen sensing, leveraging its sensitivity to triplet oxygen quenching. This aligns with the global trend toward smart materials for sustainability, addressing frequent search queries about “environmentally friendly sensor materials.”

In pharmaceutical research, while not directly bioactive, 2,3,6,7-Tetramethyl Anthracene serves as a model compound for studying PAH-DNA interactions, a hot topic in toxicological studies. Computational chemists frequently utilize its structure (molecular modeling of CAS 15254-25-8) to validate density functional theory (DFT) calculations for larger aromatic systems. These applications respond to the rising interest in computational predictive models for material design, a frequently searched term in scientific databases.

Market analysis indicates steady growth in demand for high-purity 2,3,6,7-Tetramethyl Anthracene (>98%), particularly from Asia-Pacific electronics manufacturers. Quality standards emphasize low heavy metal content (<5 ppm), reflecting industry concerns about material purity in organic electronics. Suppliers now provide detailed HPLC and GC-MS characterization data for this compound, addressing a common purchaser requirement visible in procurement search patterns.

Future research directions may explore nanostructured forms of 15254-25-8, such as self-assembled monolayers or composite matrices with polymers. The compound’s potential in quantum dot hybrid systems remains underexplored, representing an opportunity to address frequent queries about “next-gen hybrid organic-inorganic materials.” As regulatory frameworks evolve, proper documentation of handling procedures for tetramethyl anthracenes will remain essential for laboratory safety compliance.